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Compound of Interest

Compound Name:
4-Chloro-3-sulfamoylbenzoyl

chloride

Cat. No.: B195224 Get Quote

An In-Depth Technical Guide to 4-Chloro-3-
sulfamoylbenzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chloro-3-sulfamoylbenzoyl
chloride, a key intermediate in the synthesis of various pharmaceuticals.[1] The document

covers its chemical identity, physicochemical properties, and detailed experimental protocols

for its synthesis.

Chemical Structure and IUPAC Name
4-Chloro-3-sulfamoylbenzoyl chloride is an organic compound characterized by a benzene

ring substituted with a chlorine atom at the 4-position, a sulfamoyl group at the 3-position, and

a benzoyl chloride functional group.[1]

IUPAC Name: 3-(Aminosulfonyl)-4-chlorobenzoyl chloride[2][3]

Chemical Structure:
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The following table summarizes the key quantitative data for 4-Chloro-3-sulfamoylbenzoyl
chloride.

Property Value Reference

Molecular Formula C₇H₅Cl₂NO₃S [1][4][5]

Molecular Weight 254.09 g/mol [1][6]

CAS Number 70049-77-3 [1][5][7]

Melting Point 158-160 °C [1][3][4]

Boiling Point 424.6 °C at 760 mmHg [1][4][8]

Density 1.621 g/cm³ [1][7][8]

Flash Point 210.6 °C [1][3][4]

Vapor Pressure 2.04E-07 mmHg at 25°C [1]

Refractive Index 1.599 [1][3][4]

Solubility
Slightly soluble in Acetonitrile

and DMSO
[1][7]

Storage Temperature
Refrigerator, under inert

atmosphere
[1][7]

Stability Moisture Sensitive [1]

Experimental Protocols: Synthesis of 4-Chloro-3-
sulfamoylbenzoyl chloride
The synthesis of 4-Chloro-3-sulfamoylbenzoyl chloride is a multi-step process that begins

with p-chlorobenzoic acid.[8] The primary stages involve chlorosulfonation, amination, and

finally, acylation to yield the desired product.[8][9]

Step 1: Synthesis of 4-Chloro-3-(chlorosulfonyl)benzoic Acid[8][9]

In a suitable reactor, add chlorosulfonic acid.[9]
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Gradually add p-chlorobenzoic acid to the reactor while maintaining the temperature below

40°C.[9]

After the addition is complete, heat the mixture to 130°C and maintain this temperature for

approximately 4 hours.[8][9]

Cool the reaction mixture to room temperature.[8][9]

Pour the mixture into a mixture of ice and water to precipitate the product.[8][9]

Filter the crude product and wash with cold water to remove residual chlorosulfonic acid.[9]

Dry the resulting white solid, 4-chloro-3-(chlorosulfonyl)benzoic acid, under a vacuum.[8]

Step 2: Synthesis of 4-Chloro-3-sulfamoylbenzoic Acid[8][9]

In a separate reactor, add concentrated ammonia water and cool to below 5°C.[8]

Slowly add the dried 4-chloro-3-(chlorosulfonyl)benzoic acid from the previous step, ensuring

the temperature does not exceed 30°C.[8][9]

Stir the reaction mixture at 30°C for 3 hours.[8][9]

Heat the mixture to 60°C and add activated carbon for decolorization, stirring for 30 minutes.

[8][9]

Cool the mixture and filter to remove the activated carbon.[8][9]

Adjust the pH of the filtrate to 2 with hydrochloric acid to precipitate a white solid.[8][9]

Filter and dry the solid to obtain 4-chloro-3-sulfamoylbenzoic acid.[8]

Step 3: Synthesis of 4-Chloro-3-sulfamoylbenzoyl chloride[8]

In a reactor, add thionyl chloride and 4-chloro-3-sulfamoylbenzoic acid.[8] The optimal molar

ratio of 4-chloro-3-sulfamoylbenzoic acid to thionyl chloride is 1:20.[8]

Heat the mixture to approximately 75-78°C and reflux for about 4 hours.[8]
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After the reaction is complete, remove the excess thionyl chloride by distillation.[8]

Cool the mixture to room temperature and add toluene.[8]

Stir for 1 hour, then filter and dry the resulting white solid to obtain 4-chloro-3-
sulfamoylbenzoyl chloride.[8] The yield under these conditions is reported to be 97.81%

with a purity of 95.79%.[8]

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 4-Chloro-3-
sulfamoylbenzoyl chloride.
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Caption: Synthesis pathway of 4-Chloro-3-sulfamoylbenzoyl chloride.
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4-Chloro-3-sulfamoylbenzoyl chloride is a crucial intermediate in the pharmaceutical

industry.[1] It is notably used in the synthesis of Indapamide, a diuretic and antihypertensive

drug used to treat high blood pressure.[1][6][7] Its role facilitates the development of essential

medications for managing hypertension and related cardiovascular conditions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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